Cas no 1309602-10-5 (1,2,2-Tribromo-1,1,4,4,4-pentafluorobutane)

• Product Name: 1,2,2-Tribromo-1,1,4,4,4-pentafluorobutane
• CAS No: 1309602-10-5
• MF: C₄H₂Br₃F₅
• MW: 384.762696743011
• MDL: MFCD16628050
• CID: 5020130
• Update Time: 2026-02-28

1,2,2-Tribromo-1,1,4,4,4-pentafluorobutane Chemical and Physical Properties

Names and Identifiers

• 1,2,2-Tribromo-1,1,4,4,4-pentafluorobutane

• MDL： MFCD16628050
• Inchi： 1S/C4H2Br3F5/c5-2(6,4(7,11)12)1-3(8,9)10/h1H2
• InChI Key： CKONGDIEEOGGLY-UHFFFAOYSA-N
• SMILES： BrC(C(F)(F)Br)(CC(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1,2,2-Tribromo-1,1,4,4,4-pentafluorobutane

Introduction to 1,2,2-Tribromo-1,1,4,4,4-pentafluorobutane (CAS No. 1309602-10-5)

1,2,2-Tribromo-1,1,4,4,4-pentafluorobutane, with the chemical formula C₄HBr₃Fl₅, is a fluorinated brominated hydrocarbon that has garnered significant attention in the field of organic synthesis and material science due to its unique structural and electronic properties. This compound belongs to a class of molecules that exhibit a high degree of fluorination, which imparts exceptional stability and reactivity characteristics. The presence of both bromine and fluorine substituents makes it a versatile intermediate in the synthesis of more complex molecules, particularly in pharmaceuticals and specialty chemicals.

The CAS No. 1309602-10-5 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and communication among researchers. Its molecular structure features a branched carbon backbone with three bromine atoms and five fluorine atoms strategically positioned to enhance its utility in various chemical transformations. The high electronegativity of fluorine creates a significant dipole moment in the molecule, which influences its interactions with other substances and makes it an attractive candidate for applications requiring strong intermolecular forces.

In recent years, the demand for fluorinated compounds has surged due to their applications in drug development, agrochemicals, and advanced materials. The 1,2,2-Tribromo-1,1,4,4,4-pentafluorobutane stands out as a valuable building block because of its ability to undergo selective reactions while maintaining structural integrity. For instance, its bromine atoms can be readily displaced by nucleophiles in substitution reactions, allowing for the introduction of diverse functional groups. Similarly, the fluorine atoms can participate in various coupling reactions, such as Suzuki or Heck reactions, which are pivotal in constructing biaryl frameworks prevalent in many bioactive molecules.

One of the most compelling aspects of this compound is its potential application in the synthesis of pharmaceutical intermediates. The combination of bromine and fluorine substituents provides a unique handle for medicinal chemists to modulate bioactivity. For example, researchers have explored its use in generating novel analogs of antiviral and anticancer agents. The electron-withdrawing effect of fluorine can enhance metabolic stability by preventing rapid degradation in biological systems. Additionally, the bromine atoms can serve as leaving groups in transition-metal-catalyzed cross-coupling reactions, facilitating the assembly of complex molecular architectures.

The fluorinated hydrocarbons sector has also seen significant advancements with the incorporation of compounds like 1,2,2-Tribromo-1,1,4,4,4-pentafluorobutane. These molecules are employed in the development of advanced materials such as liquid crystals and high-performance polymers. The rigidity introduced by the fluorine atoms contributes to thermal stability and mechanical strength, making them suitable for applications requiring harsh conditions. Furthermore, their low reactivity under ambient conditions ensures long-term durability without degradation.

From an industrial perspective, 1 ,2 ,2 - Tribromo - 1 ,1 ,4 ,4 ,4 - Pentafluorobutane (CAS No . 1309602 - 10 -5 ) is synthesized through multi-step processes that involve halogenation reactions on precursor hydrocarbons. The precise control over reaction conditions is crucial to achieving high yields and purity levels necessary for pharmaceutical-grade materials. Recent innovations in catalytic systems have improved the efficiency of these synthetic routes while minimizing waste generation. This aligns with growing environmental concerns and regulatory pressures favoring sustainable chemical manufacturing practices.

The compound’s reactivity profile has been extensively studied in recent literature . A notable research publication demonstrated its utility as an intermediate in synthesizing fluoroalkylated heterocycles, which are prevalent motifs in many biologically active compounds . The study highlighted how selective functionalization could be achieved through controlled lithiation followed by quenching with electrophilic reagents . Such methodologies underscore the compound’s versatility as a synthetic tool .

In conclusion, 1 ,2 ,2 - Tribromo - 1 ,1 ,4 ,4 ,4 - Pentafluorobutane (CAS No . 1309602 - 10 -5 ) represents a fascinating example of how structural complexity can be leveraged to develop compounds with broad utility across multiple scientific disciplines . Its unique combination of halogen substituents makes it indispensable for researchers working on cutting-edge applications ranging from drug discovery to advanced material design . As our understanding of molecular interactions deepens , so too will our ability to harness this remarkable compound’s potential .